N-(3-hydroxyphenyl)-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17N3O3S2/c1-3-7-21-17(24)14-8-11(2)26-16(14)20-18(21)25-10-15(23)19-12-5-4-6-13(22)9-12/h3-6,8-9,22H,1,7,10H2,2H3,(H,19,23)
• InChI Key: DAEFZKWTVYFITG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

N-(3-hydroxyphenyl)-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H17N3O3S2 and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase

Research on analogues of the compound has shown potent inhibitory activities against both thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating potential applications in cancer therapy. For instance, compounds synthesized with a similar structure demonstrated significant inhibition of human TS and DHFR, highlighting their therapeutic potential against cancer (Gangjee et al., 2008).

Antitumor Activity

Further studies revealed that derivatives of the compound have marked antitumor activities. Specifically, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives displayed potent anticancer effects against several human cancer cell lines, including breast adenocarcinoma and cervical carcinoma (Hafez et al., 2017).

Interaction with Biological Molecules

Compounds structurally related to N-(3-hydroxyphenyl)-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide have been explored for their binding interactions with biological molecules. For example, certain derivatives were synthesized and their interactions with bovine serum albumin (BSA) were investigated, providing insights into the molecular docking and potential biological applications of these compounds (Meng et al., 2012).

Glutaminase Inhibition

Research has also focused on the inhibition of glutaminase, with compounds analogous to the specified chemical structure serving as potent and selective inhibitors. This research has implications for the treatment of cancer, as glutaminase is a critical enzyme in cancer cell metabolism (Shukla et al., 2012).

Pharmacological Evaluation

The pharmacological potential of derivatives, including toxicity assessment, tumor inhibition, and anti-inflammatory actions, has been evaluated. These studies suggest a broad spectrum of biological activities and potential therapeutic applications for compounds structurally related to this compound (Faheem, 2018).